Cas no 479252-70-5 (Quinolin-5-yl acetate)

• Product Name: Quinolin-5-yl acetate
• CAS No: 479252-70-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1021777
• Update Time: 2023-08-02

Quinolin-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinol,acetate(ester)(9CI)
• quinolin-5-yl acetate
• 5-Acetyloxyquinoline
• 5-Quinolinyl acetate
• 5-Quinolinol, 5-acetate
• VEDCMAJBWBCFRD-UHFFFAOYSA-N
• Quinolin-5-yl acetate

• Inchi： 1S/C11H9NO2/c1-8(13)14-11-6-2-5-10-9(11)4-3-7-12-10/h2-7H,1H3
• InChI Key： VEDCMAJBWBCFRD-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 187.063
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2